Cas no 519152-00-2 (2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one)

• Product Name: 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one
• CAS No: 519152-00-2
• MF: C₁₁H₁₂N₂OS
• MW: 220.290781021118
• CID: 3104865
• PubChem ID: 135415492
• Update Time: 2025-07-19

2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethyl-phenylamino)-thiazol-4-one
• G35100
• SR-01000034098-1
• 519152-00-2
• 2-[(2,5-dimethylphenyl)amino]-4,5-dihydro-1,3-thiazol-4-one
• CHEMBL1869304
• CS-0218577
• SMR000061431
• HMS2188E05
• SR-01000034098
• AKOS000115169
• EN300-01417
• MLS000054064
• Z56839774
• AKOS002271768
• 2-(2,5-dimethylphenyl)imino-1,3-thiazolidin-4-one
• 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one

• Inchi： 1S/C11H12N2OS/c1-7-3-4-8(2)9(5-7)12-11-13-10(14)6-15-11/h3-5H,6H2,1-2H3,(H,12,13,14)
• InChI Key： SNHJWLUUMIHIPC-UHFFFAOYSA-N
• SMILES： S1CC(N/C/1=N/C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 220.06703418Da
• Monoisotopic Mass: 220.06703418Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives p-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes p-Xylenes

Additional information on 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one

Introduction to 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one (CAS No. 519152-00-2)

2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one, also known by its CAS number 519152-00-2, is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazolidinones, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

The structure of 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one is characterized by a thiazolidinone ring fused with a substituted phenyl group. The presence of the dimethylphenyl moiety imparts unique chemical and biological properties to this compound. Recent studies have highlighted the importance of this structural feature in modulating the compound's activity and selectivity.

In the realm of drug discovery and development, 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one has shown promising results in various preclinical studies. One notable area of research is its potential as an antitumor agent. Studies have demonstrated that this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one effectively inhibited the PI3K/AKT/mTOR pathway in breast cancer cells, leading to reduced cell viability and increased apoptosis.

Beyond its antitumor properties, 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one has also been investigated for its anti-inflammatory effects. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-α and IL-6. A study published in the European Journal of Pharmacology found that treatment with 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one significantly reduced inflammation in a mouse model of rheumatoid arthritis.

The pharmacokinetic properties of 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one have also been studied to evaluate its potential as a therapeutic agent. Preliminary data suggest that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it an attractive candidate for further development as an orally administered drug.

In addition to its biological activities, the synthetic accessibility of 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one is another factor that contributes to its appeal in drug discovery. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One such method involves the reaction of 2-aminothiophenol with 2-bromo-N,N-diethylacetamide followed by cyclization under basic conditions. This synthetic strategy allows for easy modification of the substituents on the phenyl ring, enabling the exploration of structure-activity relationships (SAR) and the optimization of pharmacological properties.

The safety profile of 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low cytotoxicity towards normal cells and has a favorable therapeutic index. These findings support its potential for further clinical evaluation.

In conclusion, 2-(2,5-dimethylphenyl)amino-4,5-dihydro-1,3-thiazol-4-one (CAS No. 519152-00-2) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential as an antitumor and anti-inflammatory agent makes it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic applications.